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Compound of Interest

Compound Name: Methyl 4-methylpicolinate

Cat. No.: B080786 Get Quote

An In-depth Technical Guide to Methyl 4-
methylpicolinate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-methylpicolinate, a

pyridine derivative of interest in various chemical and pharmaceutical research areas. This

document details its chemical identity, physicochemical properties, and key experimental

protocols for its synthesis and characterization.

Compound Identification
Methyl 4-methylpicolinate is a chemical compound with the CAS Registry Number 13509-13-

2.[1][2] It is also known by several synonyms, including Methyl 4-methylpyridine-2-carboxylate

and 4-Methylpicolinic acid methyl ester.[1][2]
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Identifier Value

CAS Number 13509-13-2

Molecular Formula C8H9NO2

Molecular Weight 151.16 g/mol

IUPAC Name methyl 4-methylpyridine-2-carboxylate

InChI
1S/C8H9NO2/c1-6-3-4-9-7(5-6)8(10)11-2/h3-

5H,1-2H3

InChIKey QHZGJQWANGVCLB-UHFFFAOYSA-N

Canonical SMILES COC(=O)C1=NC=CC(=C1)C

Physicochemical Properties
The following table summarizes the key physicochemical properties of Methyl 4-
methylpicolinate.

Property Value Source

Physical Form Solid, semi-solid, or liquid

Boiling Point 260.7 ± 20.0 °C at 760 mmHg chemBlink

Density 1.104 ± 0.06 g/cm³ chemBlink

Flash Point 111.5 ± 21.8 °C chemBlink

Purity Typically ≥97%

Storage Temperature
Room temperature, under an

inert atmosphere

Experimental Protocols
1. Synthesis of Methyl 4-methylpicolinate via Fischer Esterification
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This protocol describes a general method for the synthesis of Methyl 4-methylpicolinate from

4-methylpicolinic acid and methanol, using a strong acid as a catalyst.

Materials:

4-methylpicolinic acid (CAS 4021-08-3)[3][4]

Methanol (anhydrous)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

Round-bottom flask

Reflux condenser

Stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve 1 equivalent of 4-methylpicolinic acid in an

excess of anhydrous methanol (e.g., 10-20 equivalents).

With gentle stirring, slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2

equivalents) to the solution. The addition is exothermic and should be done carefully.

Attach a reflux condenser to the flask and heat the reaction mixture to reflux. Maintain the

reflux for several hours (e.g., 4-8 hours), monitoring the reaction progress by thin-layer

chromatography (TLC).
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After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Redissolve the residue in an organic solvent such as dichloromethane or ethyl acetate.

Carefully neutralize the acidic mixture by washing it with a saturated solution of sodium

bicarbonate in a separatory funnel. Repeat the washing until the effervescence ceases.

Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water-

soluble impurities.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude Methyl 4-methylpicolinate.

The crude product can be further purified by column chromatography or distillation if

necessary.

2. Spectroscopic Characterization

The structure and purity of the synthesized Methyl 4-methylpicolinate can be confirmed using

various spectroscopic techniques.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The ¹H NMR spectrum should

show characteristic peaks for the methyl ester protons (a singlet around 3.9 ppm), the methyl

group on the pyridine ring (a singlet around 2.4 ppm), and the aromatic protons on the

pyridine ring (typically in the 7.0-8.5 ppm range). The integration of these peaks should

correspond to the number of protons in each environment.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The ¹³C NMR spectrum

will show distinct signals for the carbonyl carbon of the ester (around 165 ppm), the carbons

of the pyridine ring, the methyl ester carbon, and the methyl group carbon.

IR (Infrared) Spectroscopy: The IR spectrum should exhibit a strong absorption band for the

C=O (carbonyl) stretching of the ester group, typically in the range of 1720-1740 cm⁻¹. Other

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b080786?utm_src=pdf-body
https://www.benchchem.com/product/b080786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


characteristic peaks for C-O stretching and aromatic C-H and C=C stretching will also be

present.

MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak (M⁺)

corresponding to the molecular weight of Methyl 4-methylpicolinate (151.16 g/mol ).

Fragmentation patterns can provide further structural information.
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Caption: A flowchart illustrating the key steps in the synthesis and characterization of Methyl 4-
methylpicolinate.
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Caption: A diagram showing the roles of the reactants and catalyst in the formation of Methyl
4-methylpicolinate.
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Safety Information
Methyl 4-methylpicolinate is associated with the following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary statements include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

It is recommended to handle this chemical in a well-ventilated area, using appropriate personal

protective equipment (PPE), including gloves and safety glasses. For more detailed safety

information, consult the Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080786#methyl-4-methylpicolinate-cas-number-and-
database-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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